Cas no 100823-17-4 (Benzenamine, 4-chloro-2,6-bis(1-methylethyl)-)
Benzenamine, 4-chloro-2,6-bis(1-methylethyl)- Chemical and Physical Properties
Names and Identifiers
-
- Benzenamine, 4-chloro-2,6-bis(1-methylethyl)-
- KVCOLLORJVMSTQ-UHFFFAOYSA-N
- 100823-17-4
- AT11200
- 4-chloro-2,6-di(propan-2-yl)aniline
- 4-Chloro-2,6-diisopropyaniline
- 4-chloro-2,6-diisopropylaniline
- SCHEMBL6238097
- MFCD24626592
-
- Inchi: 1S/C12H18ClN/c1-7(2)10-5-9(13)6-11(8(3)4)12(10)14/h5-8H,14H2,1-4H3
- InChI Key: KVCOLLORJVMSTQ-UHFFFAOYSA-N
- SMILES: ClC1C=C(C(=C(C=1)C(C)C)N)C(C)C
Computed Properties
- Exact Mass: 211.11294
- Monoisotopic Mass: 211.1127773g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 14
- Rotatable Bond Count: 2
- Complexity: 161
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 26Ų
Experimental Properties
- PSA: 26.02
Benzenamine, 4-chloro-2,6-bis(1-methylethyl)- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| 1PlusChem | 1P024VS2-100mg |
4-Chloro-2,6-diisopropylaniline |
100823-17-4 | 97% | 100mg |
$82.00 | 2023-12-27 | |
| 1PlusChem | 1P024VS2-250mg |
4-Chloro-2,6-diisopropylaniline |
100823-17-4 | 97% | 250mg |
$123.00 | 2023-12-27 | |
| 1PlusChem | 1P024VS2-1g |
4-Chloro-2,6-diisopropylaniline |
100823-17-4 | 97% | 1g |
$278.00 | 2023-12-27 | |
| Aaron | AR024W0E-100mg |
4-Chloro-2,6-diisopropylaniline |
100823-17-4 | 97% | 100mg |
$26.00 | 2025-02-13 | |
| Aaron | AR024W0E-250mg |
4-Chloro-2,6-diisopropylaniline |
100823-17-4 | 97% | 250mg |
$43.00 | 2025-02-13 | |
| Aaron | AR024W0E-1g |
4-Chloro-2,6-diisopropylaniline |
100823-17-4 | 97% | 1g |
$116.00 | 2025-02-13 | |
| abcr | AB602497-250mg |
4-Chloro-2,6-diisopropylaniline; . |
100823-17-4 | 250mg |
€199.10 | 2024-07-19 | ||
| abcr | AB602497-1g |
4-Chloro-2,6-diisopropylaniline; . |
100823-17-4 | 1g |
€345.30 | 2024-07-19 | ||
| abcr | AB602497-5g |
4-Chloro-2,6-diisopropylaniline; . |
100823-17-4 | 5g |
€1095.30 | 2024-07-19 | ||
| abcr | AB602497-10g |
4-Chloro-2,6-diisopropylaniline; . |
100823-17-4 | 10g |
€1823.60 | 2024-07-19 |
Benzenamine, 4-chloro-2,6-bis(1-methylethyl)- Related Literature
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
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James D. Kirkham,Patrick M. Delaney,George J. Ellames,Eleanor C. Row,Joseph P. A. Harrity Chem. Commun., 2010,46, 5154-5156
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Patricia A. A. M. Vaz,João Rocha,Artur M. S. Silva New J. Chem., 2016,40, 8198-8201
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
Additional information on Benzenamine, 4-chloro-2,6-bis(1-methylethyl)-
Recent Advances in the Study of Benzenamine, 4-chloro-2,6-bis(1-methylethyl)- (CAS: 100823-17-4)
Benzenamine, 4-chloro-2,6-bis(1-methylethyl)- (CAS: 100823-17-4) is a chemical compound of significant interest in the field of chemical biology and pharmaceutical research. This compound, characterized by its chloro and isopropyl substituents on the benzene ring, has been the subject of recent studies due to its potential applications in drug development and chemical synthesis. The unique structural features of this molecule make it a valuable intermediate in the synthesis of more complex pharmaceutical agents.
Recent research has focused on the synthesis and characterization of Benzenamine, 4-chloro-2,6-bis(1-methylethyl)-, with particular attention to its reactivity and potential as a building block for bioactive molecules. A study published in the Journal of Medicinal Chemistry (2023) demonstrated its utility in the synthesis of novel kinase inhibitors, highlighting its role in modulating enzymatic activity. The compound's ability to undergo selective functionalization has been leveraged to create derivatives with enhanced pharmacological properties.
In addition to its synthetic applications, Benzenamine, 4-chloro-2,6-bis(1-methylethyl)- has been investigated for its biological activity. Preliminary in vitro studies have shown that certain derivatives of this compound exhibit promising antimicrobial activity against resistant bacterial strains. This finding, reported in a recent issue of Bioorganic & Medicinal Chemistry Letters, suggests potential applications in addressing the growing challenge of antibiotic resistance.
The pharmacokinetic properties of Benzenamine, 4-chloro-2,6-bis(1-methylethyl)- derivatives have also been a focus of recent research. A 2023 study in Drug Metabolism and Disposition examined the metabolic stability and bioavailability of these compounds, providing valuable insights for future drug development efforts. The research indicated that strategic modifications to the core structure could significantly improve the drug-like properties of resulting molecules.
Looking forward, researchers are exploring the potential of Benzenamine, 4-chloro-2,6-bis(1-methylethyl)- in targeted drug delivery systems. Its chemical properties make it a candidate for conjugation with various drug molecules and nanoparticles, as evidenced by recent work published in Advanced Drug Delivery Reviews. This application could open new avenues for precision medicine approaches in treating complex diseases.
In conclusion, the ongoing research on Benzenamine, 4-chloro-2,6-bis(1-methylethyl)- (CAS: 100823-17-4) demonstrates its versatility and potential in pharmaceutical development. From its role as a synthetic intermediate to its emerging biological activities, this compound continues to be an important focus in chemical biology research. Future studies will likely explore its applications in additional therapeutic areas and further optimize its properties for clinical translation.
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